Cas no 84308-52-1 (Diammonium 2,2-(1,2-ethanediylbis(iminocarbonyl))bisbenzoate)

Diammonium 2,2-(1,2-ethanediylbis(iminocarbonyl))bisbenzoate structure
84308-52-1 structure
Product Name:Diammonium 2,2-(1,2-ethanediylbis(iminocarbonyl))bisbenzoate
CAS No:84308-52-1
MF:C18H22N4O6
MW:390.390484333038
CID:733062
PubChem ID:44147148
Update Time:2025-04-19

Diammonium 2,2-(1,2-ethanediylbis(iminocarbonyl))bisbenzoate Chemical and Physical Properties

Names and Identifiers

    • Diammonium 2,2-(1,2-ethanediylbis(iminocarbonyl))bisbenzoate
    • diammonium 2,2'-[1,2-ethanediylbis(iminocarbonyl)]bisbenzoate
    • diazanium,2-[2-[(2-carboxylatobenzoyl)amino]ethylcarbamoyl]benzoate
    • UNII-B4FN6SMA8J
    • 84308-52-1
    • BENZOIC ACID, 2,2'-(1,2-ETHANEDIYLBIS(IMINOCARBONYL))BIS-, DIAMMONIUM SALT
    • Diammonium 2,2'-(1,2-ethanediylbis(iminocarbonyl))bisbenzoate
    • DTXSID60233271
    • DIAZANIUM,2-(2-((2-CARBOXYLATOBENZOYL)AMINO)ETHYLCARBAMOYL)BENZOATE
    • B4FN6SMA8J
    • NS00090954
    • EINECS 282-709-7
    • Inchi: 1S/C18H16N2O6.2H3N/c21-15(11-5-1-3-7-13(11)17(23)24)19-9-10-20-16(22)12-6-2-4-8-14(12)18(25)26;;/h1-8H,9-10H2,(H,19,21)(H,20,22)(H,23,24)(H,25,26);2*1H3
    • InChI Key: FGAQRBQPHXADBJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)[O-])NCCNC(C1C=CC=CC=1C(=O)[O-])=O.[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 390.15393443g/mol
  • Monoisotopic Mass: 390.15393443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 491
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų
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